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Introduction

Gadolinium sulfate (Gd₂(SO₄)₃) is a paramagnetic salt, a property attributable to the presence

of unpaired electrons in the Gd³⁺ ion. Its magnetic properties are of significant interest in

various fields, including the development of contrast agents for Magnetic Resonance Imaging

(MRI). The magnetic susceptibility of a material quantifies the degree to which it can be

magnetized in an external magnetic field. This document provides detailed protocols for two

common experimental methods used to determine the magnetic susceptibility of gadolinium
sulfate: the Gouy balance method and the Evans NMR method.

Principles of Magnetic Susceptibility

Magnetic susceptibility (χ) is a dimensionless quantity that indicates a material's response to an

applied magnetic field.[1] Paramagnetic substances, like gadolinium sulfate, are attracted to

magnetic fields (χ > 0), while diamagnetic materials are repelled (χ < 0).[1][2] The force

experienced by a sample in a non-uniform magnetic field is proportional to its magnetic

susceptibility.[3] This principle forms the basis of the Gouy balance method. The Evans

method, on the other hand, utilizes the change in the chemical shift of a reference compound in

an NMR spectrum caused by the presence of a paramagnetic species to determine its

magnetic susceptibility.[4][5]
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Gouy Balance Method
The Gouy balance is a straightforward and established technique for measuring the magnetic

susceptibility of solid and liquid samples.[6][7] It measures the apparent change in the mass of

a sample when it is subjected to a strong, inhomogeneous magnetic field.[8]

Experimental Protocol
Apparatus:

Gouy Balance (comprising an analytical balance and an electromagnet)[3]

Gouy tube (a long, cylindrical sample tube)

Spatula

Analytical balance (for sample preparation)

Gaussmeter (optional, for magnetic field strength measurement)[8]

Procedure:

Sample Preparation:

Finely grind the gadolinium sulfate hydrate powder to ensure homogeneity within the

sample tube.[6]

Carefully pack the powdered gadolinium sulfate into the Gouy tube to a known, uniform

height. Record the mass of the empty tube (m_tube) and the mass of the tube with the

sample (m_sample_initial). The mass of the sample (m) is m_sample_initial - m_tube.

Initial Measurement (without magnetic field):

Suspend the Gouy tube containing the sample from the balance, such that the bottom of

the sample is positioned in the center of the magnetic poles, and the top is in a region of

negligible magnetic field.[2]

Record the initial weight of the sample and tube without the magnetic field (W_air).
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Measurement with Magnetic Field:

Turn on the electromagnet and allow the magnetic field to stabilize at a desired strength.

Record the apparent weight of the sample and tube in the presence of the magnetic field

(W_field).[8] Since gadolinium sulfate is paramagnetic, it will be drawn into the magnetic

field, resulting in an apparent increase in weight.[3][8]

Calibrant Measurement:

Repeat steps 1-3 with a known calibrant, such as HgCo(SCN)₄ or [Ni(en)₃]S₂O₃, to

determine the balance constant (β).[7]

Data Analysis:

Calculate the apparent change in mass (Δm) = (W_field - W_air) / g, where g is the

acceleration due to gravity.

The volume magnetic susceptibility (κ) can be determined using the Gouy equation. A

simplified form is often used where the force (F = Δm * g) is related to the volume

susceptibility.

The mass susceptibility (χ_g) is calculated by dividing the volume susceptibility by the

density (ρ) of the sample (χ_g = κ / ρ).

The molar magnetic susceptibility (χ_m) is then obtained by multiplying the mass

susceptibility by the molar mass (M) of gadolinium sulfate (χ_m = χ_g * M).

Data Presentation
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Parameter Symbol Gadolinium Sulfate
Calibrant (e.g.,
HgCo(SCN)₄)

Mass of empty tube m_tube

Mass of tube +

sample
m_sample_initial

Mass of sample m

Weight in air (no field) W_air

Weight in magnetic

field
W_field

Apparent change in

weight
ΔW

Magnetic field

strength
H

Density of sample ρ

Molar Mass M

Calculated Mass

Susceptibility
χ_g

Calculated Molar

Susceptibility
χ_m

Evans NMR Method
The Evans method is a widely used technique to determine the magnetic susceptibility of

paramagnetic species in solution using an NMR spectrometer.[9][10] It relies on measuring the

chemical shift difference of an inert reference substance in the presence and absence of the

paramagnetic sample.[5][11]

Experimental Protocol
Apparatus:
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NMR spectrometer[9]

Coaxial NMR tubes (an inner and an outer tube)[4]

Volumetric flasks and pipettes

Analytical balance

Procedure:

Solution Preparation:

Prepare a solution of known concentration of gadolinium sulfate in a suitable solvent

(e.g., D₂O).[4]

Prepare a reference solution containing the same solvent and a small amount of an inert

reference compound (e.g., tert-butanol).

Sample Loading:

Fill the inner tube of the coaxial NMR tube with the reference solution.

Carefully fill the outer tube with the gadolinium sulfate solution.[4]

NMR Measurement:

Acquire the ¹H NMR spectrum of the coaxial sample.

The spectrum will show two separate signals for the reference compound: one from the

inner tube (pure reference) and one from the outer tube (reference in the presence of the

paramagnetic sample).[12]

Data Analysis:

Measure the difference in chemical shift (Δδ) in ppm between the two reference signals.

The frequency difference (Δf) is Δδ multiplied by the spectrometer frequency (f).[5]
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The mass susceptibility (χ_g) of the solute can be calculated using the Evans equation.

[11] For a superconducting NMR spectrometer, a common form of the equation is: χ_g =

(3Δf / (4πfm)) + χ_solvent where:

Δf is the observed frequency shift in Hz.

f is the spectrometer frequency in Hz.

m is the concentration of the paramagnetic substance in g/mL.

χ_solvent is the mass susceptibility of the solvent.

The molar magnetic susceptibility (χ_m) is then calculated by multiplying χ_g by the molar

mass (M) of gadolinium sulfate.

Data Presentation
Parameter Symbol Value

Spectrometer Frequency f (MHz)

Concentration of Gd₂(SO₄)₃ c (mol/L)

Mass of Gd₂(SO₄)₃ per mL m (g/mL)

Chemical shift of reference

(inner tube)
δ_ref

Chemical shift of reference

(outer tube)
δ_sample

Chemical shift difference Δδ (ppm)

Frequency difference Δf (Hz)

Mass susceptibility of solvent χ_solvent

Calculated Mass Susceptibility χ_g

Calculated Molar Susceptibility χ_m

Temperature T (K)

Effective Magnetic Moment μ_eff (B.M.)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://diverdi.colostate.edu/C477/experiments/NMR_paramagnetism_and_susceptibility/interesting%20references/j_chem_ed_1992_v69_p62.pdf
https://www.benchchem.com/product/b137949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualizations
Experimental Workflow for the Gouy Balance Method

Sample Preparation

Magnetic Measurement

Data Analysis

Weigh empty Gouy tube

Pack powdered Gd₂(SO₄)₃ into tube

Weigh filled Gouy tube

Suspend tube from balance

Record weight without magnetic field (W_air)

Apply magnetic field

Record weight with magnetic field (W_field)

Calculate change in weight (ΔW = W_field - W_air)

Calculate Mass Susceptibility (χ_g)

Calculate Molar Susceptibility (χ_m)

result

Final Result
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Click to download full resolution via product page

Caption: Workflow for determining magnetic susceptibility using the Gouy balance method.

Logical Relationship in Evans NMR Method

Paramagnetic Gd₂(SO₄)₃ Solution

NMR Spectrometer

Induces a shift in the reference signal's frequency

presence in solution

Inert Reference Compound (e.g., t-butanol)

Measure Frequency Shift (Δf)

Calculate Molar Susceptibility (χ_m) using Evans Equation

Click to download full resolution via product page

Caption: Conceptual diagram of the Evans NMR method for magnetic susceptibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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